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Introduction
Fenfluramine is an anti-seizure medication indicated for the treatment of seizures associated

with Dravet syndrome and Lennox-Gastaut syndrome. Stiripentol is another anti-seizure

medication frequently used in the management of Dravet syndrome, often in combination with

other drugs. The concomitant administration of fenfluramine and stiripentol requires careful

dosing considerations due to a significant drug-drug interaction. Stiripentol is a potent inhibitor

of several cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of

fenfluramine. This interaction leads to increased plasma concentrations of fenfluramine,

necessitating a dose reduction of fenfluramine to avoid potential toxicity while maintaining

efficacy. These application notes provide a detailed overview of the dosing recommendations,

the underlying pharmacokinetic interactions, and relevant experimental protocols.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the dosing and

pharmacokinetic parameters of fenfluramine when administered with and without stiripentol.

Table 1: Recommended Dosing of Fenfluramine (FINTEPLA®)
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Population Initial Dose
Titration
Schedule

Recommended
Maintenance
Dose

Maximum
Daily Dose

With

Concomitant

Stiripentol

0.1 mg/kg twice

daily[1][2]

Day 7: 0.15

mg/kg twice

dailyDay 14: 0.2

mg/kg twice

daily[1][2]

0.2 mg/kg twice

daily[1][3][4][5][6]

17 mg[1][3][4][5]

[6][7]

Without

Concomitant

Stiripentol

0.1 mg/kg twice

daily[2]

Day 7: 0.2 mg/kg

twice dailyDay

14: 0.35 mg/kg

twice daily*[2]

0.35 mg/kg twice

daily[2][3][4][5]
26 mg[2][3][4][5]

*For patients not on concomitant stiripentol in whom a more rapid titration is warranted, the

dose may be increased every 4 days.[3][4]

Table 2: Pharmacokinetic Interaction of Fenfluramine and Stiripentol Regimen

Pharmacokinetic
Parameter

Fenfluramine
(alone)

Fenfluramine +
Stiripentol
Regimen

% Change

Fenfluramine

Cmax (ng/mL)
Geometric Mean

Varies
Increased ↑ 18-20%[8][9]

AUC (ngh/mL)
Geometric Mean

Varies
Increased ↑ 69-130%[8][9][10]

Norfenfluramine

(Active Metabolite)

Cmax (ng/mL) 16.4 ± 4.4[11] 10.2 ± 4.2[11] ↓ ~42%[8]

AUC (ngh/mL)
Geometric Mean

Varies
Decreased ↓ ~41-60%[8][9][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.finteplahcp.com/dosing
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://www.finteplahcp.com/dosing
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://www.finteplahcp.com/dosing
https://www.ucb.com/sites/default/files/2022-08/Fintepla_prescribing_information_USA.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2025/212102s016lbl.pdf
https://accp1.org/Members/ACCP1/5Publications_and_News/FINTEPLA-Dravet-Syndrome-Seizures.aspx
https://www.drugs.com/ppa/fenfluramine.html
https://www.finteplahcp.com/dosing
https://www.ucb.com/sites/default/files/2022-08/Fintepla_prescribing_information_USA.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2025/212102s016lbl.pdf
https://accp1.org/Members/ACCP1/5Publications_and_News/FINTEPLA-Dravet-Syndrome-Seizures.aspx
https://www.drugs.com/ppa/fenfluramine.html
https://www.diacomit.com/hcp/dosing-and-moa/
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://www.ucb.com/sites/default/files/2022-08/Fintepla_prescribing_information_USA.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2025/212102s016lbl.pdf
https://accp1.org/Members/ACCP1/5Publications_and_News/FINTEPLA-Dravet-Syndrome-Seizures.aspx
https://reference.medscape.com/drug/fintepla-fenfluramine-100065
https://www.ucb.com/sites/default/files/2022-08/Fintepla_prescribing_information_USA.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2025/212102s016lbl.pdf
https://accp1.org/Members/ACCP1/5Publications_and_News/FINTEPLA-Dravet-Syndrome-Seizures.aspx
https://www.ucb.com/sites/default/files/2022-08/Fintepla_prescribing_information_USA.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2025/212102s016lbl.pdf
https://downloads.regulations.gov/FDA-2023-P-1984-0001/attachment_1.pdf
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://downloads.regulations.gov/FDA-2023-P-1984-0001/attachment_1.pdf
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://www.researchgate.net/figure/Key-pharmacokinetic-parameters-for-fenfluramine-FFA-and-norfenfluramine-norFFA_tbl1_328390760
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298132/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298132/
https://downloads.regulations.gov/FDA-2023-P-1984-0001/attachment_1.pdf
https://downloads.regulations.gov/FDA-2023-P-1984-0001/attachment_1.pdf
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://www.researchgate.net/figure/Key-pharmacokinetic-parameters-for-fenfluramine-FFA-and-norfenfluramine-norFFA_tbl1_328390760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


*Stiripentol Regimen: Stiripentol, Clobazam, and Valproate. Data from a Phase 1 study in

healthy adult volunteers.[11][12]
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Caption: Metabolic pathway of fenfluramine and the inhibitory effect of stiripentol.
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Caption: Workflow of a Phase 3 clinical trial for fenfluramine with stiripentol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1672511?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Phase 1 Pharmacokinetic Drug-Drug Interaction Study
Objective: To assess the pharmacokinetic (PK) and safety of fenfluramine administered with

and without a combined antiepileptic drug regimen of stiripentol, clobazam, and valproate in

healthy subjects.[11][12]

Study Design:

Type: Open-label, randomized, single-dose, 3-period crossover study.[11][12]

Participants: 26 healthy adult subjects.[11][12]

Treatment Arms:

Single dose of fenfluramine (0.8 mg/kg).[11][12]

Stiripentol (3,500 mg), clobazam (20 mg), and valproate (25 mg/kg, max. 1,500 mg).[11]

[12]

Single dose of fenfluramine (0.8 mg/kg) plus the stiripentol regimen.[11][12]

Washout Period: 17 days between treatment periods.[11][12]

PK Sampling: Blood samples were collected for 72 hours after drug administration to

determine non-compartmental PK parameters for fenfluramine and its major metabolite,

norfenfluramine.[11][12]

Key Findings:

The stiripentol regimen moderately increased the Cmax and AUC of fenfluramine while

reducing the Cmax and AUC of norfenfluramine.[11][12]

Fenfluramine did not have a significant impact on the pharmacokinetics of stiripentol,

clobazam, or valproate.[11][12]

The co-administration was generally well-tolerated, with adverse events being mild to

moderate and resolving spontaneously.[11][12]
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The results suggested that a downward dose adjustment of fenfluramine may be warranted

when co-administered with stiripentol.[11][12]

Phase 3 Efficacy and Safety Study in Dravet Syndrome
Objective: To evaluate the efficacy and safety of add-on fenfluramine in patients with Dravet

Syndrome (DS) receiving stiripentol-inclusive antiepileptic drug (AED) regimens.[13][14]

Study Design:

Type: Double-blind, parallel-group, placebo-controlled, phase 3 randomized clinical trial.[13]

[14]

Participants: 87 patients aged 2 to 18 years with a confirmed diagnosis of DS whose

seizures were poorly controlled with their current stiripentol-inclusive AED regimen.[13][14]

Interventions:

Fenfluramine group (n=43): Fenfluramine at a dose of 0.4 mg/kg/d (maximum, 17 mg/d).

[13][14]

Placebo group (n=44): Matching placebo.[13][14]

Study Periods:

Baseline: 6-week period to establish baseline convulsive seizure frequency.[13][14][15]

Titration: 3-week gradual dose escalation.[13][14][15]

Maintenance: 12-week stable dose period.[13][14][15]

Primary Efficacy Endpoint: The change in mean monthly convulsive seizure frequency from

baseline.[14]

Key Findings:

Patients treated with fenfluramine achieved a 54.0% greater reduction in mean monthly

convulsive seizure frequency compared to placebo.[13][14]
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A significantly higher proportion of patients in the fenfluramine group experienced a clinically

meaningful (≥50%) reduction in monthly convulsive seizure frequency (54% vs 5% for

placebo).[13][14]

Fenfluramine was generally well-tolerated. The most common adverse events were

decreased appetite, fatigue, diarrhea, and pyrexia.[13]

No patients developed valvular heart disease or pulmonary hypertension during the trial.[14]

[16]

Conclusion
The concomitant use of fenfluramine and stiripentol necessitates a dose reduction of

fenfluramine due to the inhibitory effect of stiripentol on fenfluramine's metabolism. For patients

on a stiripentol-containing regimen, the recommended maintenance dose of fenfluramine is 0.2

mg/kg twice daily, with a maximum daily dose of 17 mg. Clinical studies have demonstrated

that this adjusted dose of fenfluramine is safe and effective in reducing seizure frequency in

patients with Dravet syndrome. Researchers and drug development professionals should be

aware of this significant drug-drug interaction and adhere to the recommended dosing

guidelines to ensure patient safety and therapeutic efficacy. Careful monitoring for both efficacy

and adverse events is crucial when these medications are co-administered.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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